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Compound of Interest

Compound Name: 5-Bromo-2-methylbenzonitrile

Cat. No.: B118137 Get Quote

An In-depth Technical Guide to 5-Bromo-2-methylbenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromo-2-methylbenzonitrile
(CAS No. 156001-51-3), a key chemical intermediate. The document details its commercial

availability, physicochemical properties, synthesis protocols, and applications in research and

development, presenting data in a clear and accessible format for professionals in the field.

Commercial Availability and Suppliers
5-Bromo-2-methylbenzonitrile is readily available from a variety of chemical suppliers,

catering to both research and bulk manufacturing needs. The purity levels typically range from

97% to over 98%.

Table 1: Select Suppliers of 5-Bromo-2-methylbenzonitrile
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Supplier Purity Notes

TCI (Tokyo Chemical Industry) ≥98.0% (GC)
Available via distributors like

Fisher Scientific.[1]

Shanghai Harvest Chemical

Industrial Co., Ltd.
Varies

Contact information available.

[2]

BeiJing Hwrk Chemicals

Limited
Varies

Contact information available.

[2]

Energy Chemical Varies
Contact information available.

[2]

Shijiazhuang Sdyano Fine

Chemical Co., Ltd.
Varies

Contact information available.

[2]

United States Biological Highly Purified
Available for research

purposes.[3]

Sunway Pharm Ltd 97% Offers various quantities.[4]

HANGZHOU LEAP CHEM

CO., LTD.
Varies

Listed as a trader on Echemi.

[5]

Sigma-Aldrich 97% This product is discontinued.

Physicochemical Properties
The key physical and chemical properties of 5-Bromo-2-methylbenzonitrile are summarized

below. This data is essential for its handling, storage, and application in experimental settings.

Table 2: Physicochemical Data for 5-Bromo-2-methylbenzonitrile
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Property Value Reference(s)

CAS Number 156001-51-3 [2][6]

Molecular Formula C₈H₆BrN [2][3][6]

Molecular Weight 196.04 g/mol [2][6]

Appearance
White to Orange to Green,

crystalline powder/solid
[1][2]

Melting Point 47-51 °C [2]

Boiling Point 251 °C [2]

Density 1.51 g/cm³ [2]

Flash Point
> 110 °C (> 230 °F) - closed

cup
[2]

Solubility Soluble in Methanol [2]

Storage Temperature
Room Temperature, sealed in

dry conditions
[2][3]

InChI Key
WNVUTFDOGUGEIS-

UHFFFAOYSA-N
[1][2][6]

SMILES CC1=C(C=C(C=C1)Br)C#N [1][6]

Synthesis and Experimental Protocols
5-Bromo-2-methylbenzonitrile is typically synthesized from 5-amino-2-methylbenzonitrile via

a Sandmeyer-type reaction. The following protocol provides a detailed methodology.

Protocol: Synthesis from 5-Amino-2-
methylbenzonitrile[3]
This procedure involves the diazotization of an amino group, followed by its substitution with

bromine using a copper(I) bromide catalyst.

Materials and Reagents:
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5-Amino-2-methylbenzonitrile (2.0 g, 15.1 mmol)

Hydrobromic acid (HBr, 74%)

Sodium nitrite (NaNO₂, 1.2 g, 17.4 mmol)

Copper(I) bromide (CuBr, 6.5 g, 45.1 mmol)

Water (H₂O)

Ethyl acetate (EtOAc)

Saturated sodium bicarbonate solution (NaHCO₃)

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Petroleum ether and Ethyl acetate for column chromatography

Procedure:

Initial Mixture: In a suitable flask, combine water (13.5 mL), HBr (14.4 mL), and a solution of

5-amino-2-methylbenzonitrile (2.0 g) dissolved in water (24 mL).

Heating: Heat the mixture to 50 °C and maintain for 20 minutes.

Diazotization: Cool the mixture to 0-5 °C in an ice bath. Slowly add an aqueous solution of

NaNO₂ (1.2 g). Stir the reaction mixture at this temperature for 10 minutes.

Warming: Warm the mixture to 40 °C.

Sandmeyer Reaction: Add a solution of CuBr (6.5 g) in water (36 mL) and HBr (7.2 mL).

Reflux: Reflux the entire mixture for 2 hours.

Work-up: After the reaction is complete, extract the mixture with ethyl acetate. Wash the

organic layer sequentially with saturated NaHCO₃ solution and brine.
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Drying and Purification: Dry the organic layer with Na₂SO₄. The crude product is then

purified by column chromatography using a petroleum ether:ethyl acetate (50:1) solvent

system.

Product: The final product is obtained as a white solid with a reported yield of 77% (2.3 g).

¹H NMR Data (400 MHz, CDCl₃): δ 7.72 (s, 1H), 7.59 (d, J = 8.0 Hz, 1H), 7.19 (d, J = 8.0 Hz,

1H), 2.51 (s, 3H).[2]
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Step 1: Initial Mixture

Step 2: Diazotization

Step 3: Sandmeyer Reaction

Step 4: Work-up & Purification

Combine 5-Amino-2-methylbenzonitrile,
H₂O, and HBr

Heat to 50°C for 20 min

Cool to 0-5°C

Add aq. NaNO₂

Stir for 10 min

Warm to 40°C

Add CuBr solution in HBr

Reflux for 2 hours

Extract with Ethyl Acetate

Wash with NaHCO₃ and Brine

Dry with Na₂SO₄

Purify via Column Chromatography

Final Product:
5-Bromo-2-methylbenzonitrile

Click to download full resolution via product page

Figure 1: Workflow for the synthesis of 5-Bromo-2-methylbenzonitrile.
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Applications in Chemical Synthesis
5-Bromo-2-methylbenzonitrile serves as a versatile building block in organic synthesis. Its

functional groups—a nitrile and a bromine atom on an aromatic ring—allow for a variety of

subsequent chemical transformations. It is a precursor for creating more complex molecules,

which is particularly valuable in the development of pharmaceuticals and other specialty

chemicals.[2]

Potential Derivatives

5-Bromo-2-methylbenzonitrile

5-Bromo-2-methylbenzaldehyde

 Hydrolysis/
Reduction 

1-(5-Bromo-2-methylphenyl)ethanone

 Grignard/
Organolithium 

Cyclen Intermediate

 Multi-step
Synthesis 

Click to download full resolution via product page

Figure 2: Role as a versatile chemical building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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